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Compound of Interest

Compound Name: JS-5

Cat. No.: B1192975 Get Quote

A Note on Nomenclature: The term "JS-5" did not yield specific results in scientific literature.

This document pertains to Interleukin-5 (IL-5), a well-characterized cytokine, which is likely the

intended subject of the query.

Audience: Researchers, scientists, and drug development professionals.

Introduction: Interleukin-5 (IL-5) is a pleiotropic cytokine, primarily secreted by T helper-2 (Th2)

cells and mast cells. It plays a crucial role in the maturation, differentiation, activation, and

survival of eosinophils. IL-5 is also involved in the growth of B cells and the enhancement of

immunoglobulin secretion. Due to its central role in eosinophil-mediated inflammation, IL-5 is a

key target in the research and development of therapeutics for allergic diseases, asthma, and

other eosinophilic disorders. This document provides detailed protocols for essential in vitro

assays to quantify IL-5 and assess its biological activity.

Data Presentation
Table 1: Quantitative Specifications of Commercial Human IL-5 ELISA Kits
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Parameter
R&D Systems
(M5000)

Cloud-Clone
Corp.

Elabscience
Leinco
Technologies

Assay Type
Solid Phase

Sandwich ELISA
Sandwich ELISA Sandwich ELISA Sandwich ELISA

Sample Types

Cell Culture

Supernates,

Serum

Serum, Plasma,

Tissue

Homogenates

Serum, Plasma,

Cell Culture

Supernatant

Cell Culture

Supernates,

Serum, Plasma

Sensitivity 7 pg/mL < 1.1 pg/mL 9.38 pg/mL Lot-specific

Assay Range
15.6 - 1,000

pg/mL

31.25 - 2000

pg/mL

15.63 - 1000

pg/mL
Lot-specific

Assay Length 4.5 hours ~3 hours ~3.5 hours ~5 hours

Signaling Pathway
Interleukin-5 exerts its effects by binding to a specific cell surface receptor, which is a

heterodimer composed of an IL-5 receptor alpha (IL-5Rα) subunit and a common beta (βc)

subunit. The βc subunit is also shared by the receptors for IL-3 and GM-CSF. The binding of IL-

5 to its receptor triggers a cascade of intracellular signaling events, primarily through the JAK-

STAT and Ras-MAPK pathways, which ultimately regulate gene expression related to cell

survival, proliferation, and differentiation.
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Interleukin-5 (IL-5) Signaling Pathway
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Sandwich ELISA Experimental Workflow

Reagent Preparation
(Standards, Samples)

Add Standards & Samples
to Coated Plate (100 µL)

Incubate (2h, 37°C)

Wash Plate (3-5x)

Add Detection Antibody
(100 µL)

Incubate (1h, 37°C)

Wash Plate (3-5x)

Add Streptavidin-HRP
(100 µL)

Incubate (30min, 37°C)

Wash Plate (5x)

Add TMB Substrate
(90 µL)

Incubate in Dark
(15-30min, RT)

Add Stop Solution
(50 µL)

Read Absorbance
at 450 nm

Data Analysis

Click to download full resolution via product page
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To cite this document: BenchChem. [Application Notes and Protocols for Interleukin-5 (IL-5)
In Vitro Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192975#js-5-in-vitro-assay-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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